Cas no 186704-03-0 (1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate)

• Product Name: 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate
• CAS No: 186704-03-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• MDL: MFCD06200867
• CID: 134462
• PubChem ID: 2794661
• Update Time: 2025-06-13

1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylicacid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 2-methyl ester
• 1-(TERT-BUTYL) 2-METHYL 1,2-INDOLINEDICARBOXYLATE
• 1-TERT-BUTYL-2-METHYLINDOLINE-1,2-DICARBOXYLATE
• Ethyl indoline-2-carboxylate,N-BOC protected
• methyl (+/-)-1-t-butoxycarbonyl-indoline-2-carboxylate
• Methyl indoline-2-carboxylate,N-BOC protected
• METHYL N-BOC-INDOLINE-2-CARBOXYLATE
• 1-Boc-indolin-2-carboxylic acid methyl ester
• 197460-36-9
• AKOS015912307
• 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• 186704-03-0
• SCHEMBL2827020
• JWTYDRKOSWALHD-UHFFFAOYSA-N
• 1-O-tert-butyl 2-O-methyl 2,3-dihydroindole-1,2-dicarboxylate
• 1-(tert-Butyl)-2-methyl-1,2-indoline dicarboxylate
• AB6743
• AS-44800
• MFCD06200867
• SB64382
• 1-tert-Butyl 2-methyl indoline-1,2-dicarboxylate
• 1-tert-Butyl2-methylindoline-1,2-dicarboxylate
• CS-0154778
• Methylindoline-2-carboxylate,N-BOCprotected97%
• Methyl indoline-2-carboxylate, N-BOC protected
• Ethyl indoline-2-carboxylate, N-BOC protected 97%
• Methyl indoline-2-carboxylate, N-BOC protected 97%
• 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-diMethylethyl) 2-Methyl ester
• 1-tert-butyl 2-methyl 2,3-dihydroindole-1,2-dicarboxylate
• 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate

• MDL： MFCD06200867
• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(18)16-11-8-6-5-7-10(11)9-12(16)13(17)19-4/h5-8,12H,9H2,1-4H3
• InChI Key： JWTYDRKOSWALHD-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC=CC=2CC1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.13100
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 261.8±35.0 °C at 760 mmHg
• Flash Point: 112.1±25.9 °C
• Refractive Index: 1.536
• PSA: 55.84000
• LogP: 2.59080
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate

Comprehensive Overview of 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate (CAS No. 186704-03-0)

1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate (CAS No. 186704-03-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique indoline backbone and ester functional groups make it a versatile building block for drug discovery and material science applications. Researchers and manufacturers increasingly focus on this compound due to its potential in developing novel heterocyclic compounds, a trending topic in medicinal chemistry and green synthesis.

The structural features of 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate include a tert-butyl ester at the 1-position and a methyl ester at the 2-position, offering distinct reactivity patterns. This configuration aligns with current industry demands for stereoselective synthesis and prodrug design, frequently searched topics in organic chemistry forums. The compound's stability under various conditions makes it particularly valuable for high-throughput screening and catalysis research.

Recent advancements in bioconjugation techniques and click chemistry have further elevated the importance of CAS 186704-03-0. Its applications extend to fluorescence labeling and proteomics studies, addressing growing interest in bioimaging probes and diagnostic reagents. The compound's lipophilicity profile also makes it relevant for drug delivery system research, a hot topic in nanomedicine discussions.

Quality control of 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate typically involves HPLC purity analysis and mass spectrometry characterization, reflecting industry standards for high-purity intermediates. These analytical aspects connect with frequently searched terms like compound validation and pharmaceutical QC. The compound's synthetic route often employs atom-economical reactions, aligning with sustainable chemistry principles that dominate current research publications.

From a commercial perspective, CAS 186704-03-0 serves as a key intermediate for small molecule APIs (Active Pharmaceutical Ingredients), particularly in developing kinase inhibitors and GPCR modulators. This connects with market trends toward targeted therapies and personalized medicine. The compound's structure-activity relationship (SAR) studies contribute to ongoing research in fragment-based drug design, another highly searched topic in computational chemistry circles.

Storage and handling of 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate require standard laboratory conditions, with stability data showing excellent performance under nitrogen atmosphere. These practical considerations address common user queries about chemical storage best practices. The compound's spectral data (including 1H NMR and 13C NMR fingerprints) are well-documented, supporting its identification in organic synthesis workflows.

Emerging applications of CAS 186704-03-0 in material science include its use as a precursor for organic semiconductors and photovoltaic materials. This expands its relevance beyond life sciences into renewable energy sectors, tapping into global interest in sustainable technologies. The compound's electronic properties are subjects of ongoing investigation in molecular electronics research.

In regulatory contexts, 1-(Tert-Butyl) 2-Methyl 1,2-Indolinedicarboxylate complies with major chemical inventories worldwide, making it suitable for international research collaborations. This aspect responds to frequent searches about global chemical compliance and research chemical legality. The compound's safety data follows standard laboratory chemical protocols, addressing concerns about responsible research practices.